Cas no 85136-09-0 (2,4,5-trimethylhepta-2,6-dienal)

• Product name: 2,4,5-trimethylhepta-2,6-dienal
• CAS No: 85136-09-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 887427
• PubChem ID: 6366045

2,4,5-trimethylhepta-2,6-dienal Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trimethylhepta-2,6-dienal
• 2,6-Heptadienal, 2,4,5-trimethyl-
• RF4Y398TAV
• 85136-09-0
• EINECS 285-732-0
• UNII-RF4Y398TAV

• Inchi： InChI=1S/C10H16O/c1-5-9(3)10(4)6-8(2)7-11/h5-7,9-10H,1H2,2-4H3/b8-6+
• InChI Key： JPZHEFRWMYVYQE-SOFGYWHQSA-N
• SMILES： CC(C=C)C(C)C=C(C)C=O

Computed Properties

• Exact Mass: 152.120115
• Monoisotopic Mass: 152.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.6

Experimental Properties

• Density: 0.844
• Boiling Point: 214.6°C at 760 mmHg
• Flash Point: 76.2°C
• Refractive Index: 1.446